Cas no 1273567-44-4 ((2S)-4-[(tert-butoxy)carbonyl]-1,4-oxazepane-2-carboxylic acid)

• Product Name: (2S)-4-[(tert-butoxy)carbonyl]-1,4-oxazepane-2-carboxylic acid
• CAS No: 1273567-44-4
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD19442252
• CID: 3045382
• PubChem ID: 71305948
• Update Time: 2025-10-05

(2S)-4-[(tert-butoxy)carbonyl]-1,4-oxazepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-(tert-Butoxycarbonyl)-1,4-oxazepane-2-carboxylic acid
• AM805591
• (2S)-4-(tert-Butoxycarbonyl)-1,4-oxazepane-2-carboxylic acid
• (2S)-4-(1,1-dimethylethyl) ester-tetrahydro-1,4-Oxazepine-2,4(5H)-dicarboxylic acid
• (2S)-4-[(2-Methylpropan-2-yl)oxycarbonyl]-1,4-oxazepane-2-carboxylic acid
• (2S)-4-[(tert-butoxy)carbonyl]-1,4-oxazepane-2-carboxylic acid
• 1273567-44-4
• CS-0038548
• (S)-4-(TERT-BUTOXYCARBONYL)-1,4-OXAZEPANE-2-CARBOXYLICACID
• C11H19NO5
• YAC56744
• MFCD19442252
• (S)-4-(Boc)-1,4-oxazepane-2-carboxylic acid
• YGITYLFOIAYYJU-QMMMGPOBSA-N
• (S)-4-tert-butyloxycarbonyl-[1,4]oxazepane-2-carboxylic acid
• AKOS027255431
• SCHEMBL16932340
• DS-10134

• MDL： MFCD19442252
• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(15)12-5-4-6-16-8(7-12)9(13)14/h8H,4-7H2,1-3H3,(H,13,14)/t8-/m0/s1
• InChI Key： YGITYLFOIAYYJU-QMMMGPOBSA-N
• SMILES： O1CCCN(C(=O)OC(C)(C)C)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 245.12632271 g/mol
• Monoisotopic Mass: 245.12632271 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.1
• Molecular Weight: 245.27

(2S)-4-[(tert-butoxy)carbonyl]-1,4-oxazepane-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines